Cas no 622802-70-4 ((2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate)

• Product name: (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate
• CAS No: 622802-70-4
• MF: C₂₁H₁₂FNO₄
• MW: 361.322689056396
• CID: 5418090

(2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl 4-fluorobenzoate
• (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate

• Inchi： 1S/C21H12FNO4/c22-15-3-1-14(2-4-15)21(25)26-16-5-6-17-18(12-16)27-19(20(17)24)11-13-7-9-23-10-8-13/h1-12H
• InChI Key： CQARQCIWASCMAM-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3C=CN=CC=3)C(=O)C2=CC=1)(=O)C1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate

Compound Introduction: (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate (CAS No. 622802-70-4)

Compound (CAS No. 622802-70-4) is a sophisticated organic molecule with a rich structural framework, featuring a conjugated system that includes a benzofuran core, a fluorinated benzoate moiety, and a pyridine substituent. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities and structural versatility. The presence of multiple pharmacophoric elements makes it an intriguing candidate for further investigation in drug discovery and development.

The structure of (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate is characterized by its rigid bicyclic system, which contributes to its stability and reactivity. The benzofuran ring is a well-known scaffold in medicinal chemistry, often associated with bioactive molecules that exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The fluorobenzoyl group at the 6-position introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the pyridine substituent at the 2-position provides a hydrogen bond acceptor site, which can enhance binding affinity to proteins.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The benzofuran-pyridine hybrid structure represented by this compound is particularly noteworthy, as it combines the favorable properties of both moieties. Benzofuran derivatives have been extensively studied for their potential in treating various diseases, while pyridine-based compounds are widely used as pharmacological agents due to their ability to interact with multiple biological pathways.

One of the most compelling aspects of (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate is its potential as a lead compound for drug development. The combination of a benzofuran core with a fluorinated benzoate group and a pyridine substituent creates a multifunctional scaffold that can be further modified to optimize biological activity. This compound represents an excellent starting point for designing molecules with enhanced efficacy and reduced toxicity.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry. The introduction of fluorine atoms into aromatic systems can significantly alter the pharmacokinetic properties of drugs, including their metabolic stability, solubility, and binding affinity. In particular, 4-fluorobenzoate derivatives have shown promise in various therapeutic areas due to their ability to improve drug-like properties. The presence of this moiety in our compound suggests that it may exhibit favorable pharmacokinetic profiles, making it an attractive candidate for further exploration.

The pyridine substituent in this molecule also plays a crucial role in its potential biological activity. Pyridine-based compounds are known for their ability to interact with enzymes and receptors involved in various disease pathways. For instance, pyridine derivatives have been reported to inhibit kinases, transcription factors, and other targets relevant to cancer and inflammation. By incorporating a pyridine group into the benzofuran-pyridine hybrid structure, this compound may exhibit dual-targeting capabilities, simultaneously interacting with multiple biological receptors or enzymes.

From a synthetic perspective, (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate represents an interesting challenge for organic chemists. The synthesis of complex heterocyclic compounds often requires innovative synthetic strategies to achieve high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct intricate molecular frameworks like this one. Techniques such as cross-coupling reactions, cyclization processes, and transition metal catalysis have enabled the efficient preparation of such compounds.

In conclusion, (2Z)-3-oxo-2-(pyridin-4-ylmethylidene)-2,3-dihydro-1-benzofuran-6-yll 4-fluorobenzoate (CAS No. 622802-70-4) is a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements—namely the benzofuran core, fluorobenzoyl group, and pyridine substituent—makes it an intriguing candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methods, compounds like this one will undoubtedly play an important role in the discovery and development of next-generation drugs.